molecular formula C17H15Cl2NO2 B8708572 5-Chloro-2-(2-chlorophenyl)-7-(3-hydroxybutyl)-benzoxazole

5-Chloro-2-(2-chlorophenyl)-7-(3-hydroxybutyl)-benzoxazole

Cat. No.: B8708572
M. Wt: 336.2 g/mol
InChI Key: SBKRHUPINGVXMB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Chloro-2-(2-chlorophenyl)-7-(3-hydroxybutyl)-benzoxazole is a useful research compound. Its molecular formula is C17H15Cl2NO2 and its molecular weight is 336.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C17H15Cl2NO2

Molecular Weight

336.2 g/mol

IUPAC Name

4-[5-chloro-2-(2-chlorophenyl)-1,3-benzoxazol-7-yl]butan-2-ol

InChI

InChI=1S/C17H15Cl2NO2/c1-10(21)6-7-11-8-12(18)9-15-16(11)22-17(20-15)13-4-2-3-5-14(13)19/h2-5,8-10,21H,6-7H2,1H3

InChI Key

SBKRHUPINGVXMB-UHFFFAOYSA-N

Canonical SMILES

CC(CCC1=C2C(=CC(=C1)Cl)N=C(O2)C3=CC=CC=C3Cl)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

11.10 g (33.4 mmol) of 5-chloro-2-(2-chlorophenyl)-7-(3-hydroxy-1-butynyl)-benzoxazole was hydrogenated in 220 ml of ethyl acetate with 3.7 g of neutral Raney-nickel as catalyst. After 2.5 hours, H2 uptake had ceased and the nickel was filtered off. The solvent was removed in vacuo and the residue crystallized from di-isopropyl ether at 0° C. to give 8.33 g (74.2%) of title compound, mp 85-7° C. A second crop of 0.47 g (4.2%) was recovered.
Quantity
11.1 g
Type
reactant
Reaction Step One
Quantity
220 mL
Type
solvent
Reaction Step Two
Quantity
3.7 g
Type
catalyst
Reaction Step Three
Yield
74.2%

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